3-(2-methyl-2H-tetrazol-5-yl)aniline

• IUPAC Name: 3-(2-methyltetrazol-5-yl)aniline
• InChI: InChI=1S/C8H9N5/c1-13-11-8(10-12-13)6-3-2-4-7(9)5-6/h2-5H,9H2,1H3
• InChI Key: MQGHNXCWKDXJLP-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C2=CC(=CC=C2)N
• Molecular Formula: C8H9N5
• DSSTOX Substance ID: DTXSID60560357
• Molecular Weight: 175.19 g/mol
• CAS RN: 114934-51-9

Description

3-(2-methyl-2H-tetrazol-5-yl)aniline, also known as MTT, is a synthetic derivative of aniline, a common organic compound found in many industrial and household products. MTT is used in a variety of scientific applications, such as in the synthesis of other organic compounds, as a reagent in organic synthesis, and as a biochemical probe. MTT has a wide range of uses, from analyzing the activity of enzymes to studying the metabolism of cells.

Scientific Research Applications

Antiallergic Properties

These derivatives also show potential in antiallergic treatments. .

Antibacterial Uses

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Anticonvulsant Effects

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Chemical Synthesis

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Research Tool

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Mechanism of Action

Target of Action

Tetrazoles, the class of compounds to which it belongs, are known to exhibit a wide range of biological activities .

Mode of Action

Tetrazoles are known to react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat . They also react with active metals to produce new compounds .

Biochemical Pathways

Tetrazoles have been found to be involved in a variety of biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

As a member of the tetrazole family, it may share some of the biological activities associated with these compounds, such as antibacterial, antifungal, and antitumor activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-(2-methyl-2H-tetrazol-5-yl)aniline. For instance, tetrazoles are known to react with acidic materials and strong oxidizers, which could potentially affect their stability and efficacy . Additionally, the compound’s safety data sheet suggests that it should be prevented from entering drains, indicating that its action and stability could be influenced by environmental conditions .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Methyl-5-(3-nitrophenyl)-2H-tetrazole (2.12 g, 10 mmol) was added ethanol (50 mL) and heated to reflux. At reflux, the mixture was added SnCl2 dihydrate (11.6 g, 52 mmol) and the mixture was heated at reflux for 2 hours. After cooling, the mixture was poured into ice/water (200 mL) and neutralised (to pH 7) with 1 N sodium hydroxide. The mixture was filtered through celite, and the filter cake was washed with ethyl acetate. For the combined filtrate and washings the phases were separated and the aqueous phase was extracted with ethyl acetate (2×250 mL). The combined organic phases were dried (MgSO4) and evaporated in vacuo to afford 3-(2-methyl-2H-tetrazol-5-yl)aniline.

Synthesis routes and methods III

Procedure details

2-Methyl-5-(3-nitrophenyl)tetrazole (2.30 g) was hydrogenated at 20 psi in ethanol (50 ml) using 10% palladium on carbon (230 mg) for 15 minutes. The mixture was filtered then evaporated to dryness in vacuo to give the title compound as a colourless solid (1.55 g), mp 97° C. Rf 0.40 in dichloromethane/methanol (5:1) on silica plates. 1H NMR (360 MHz, CDCl3) δ3.80 (2H, broad resonance), 4.38 (3H, s), 6.78 (1H, ddd, J1 =J2 =8 Hz, J3 =8 Hz), 7.26 (1H, dd, J1 =J2 =8 Hz), 7.47 (1H, dd, J1 =J2 =2 Hz), 7.51 (1H, dd, J1 =2 Hz, J2 =8 Hz).